Cas no 2229370-67-4 (3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229370-67-4
• MF: C₉H₇BrN₂O₂S
• MW: 287.133079767227
• CID: 6197777
• PubChem ID: 165645946
• Update Time: 2025-08-03

3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2229370-67-4
• EN300-1919289

• Inchi： 1S/C9H7BrN2O2S/c1-12-7(9(13)14)3-6(11-12)5-2-8(10)15-4-5/h2-4H,1H3,(H,13,14)
• InChI Key： HGBLPAGVRUURTL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 285.94116g/mol
• Monoisotopic Mass: 285.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.4Ų

Additional information on 3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229370-67-4): An Overview

3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229370-67-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The pyrazole core in 3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is a five-membered heterocyclic ring containing two nitrogen atoms. This core structure is often used in the design of bioactive molecules due to its ability to form hydrogen bonds and interact with various biological targets. The 5-bromothiophen substituent adds further complexity and functionality to the molecule, enhancing its potential for targeted drug delivery and therapeutic applications.

Recent studies have highlighted the importance of brominated compounds in medicinal chemistry. The presence of a bromine atom in the 5-bromothiophen moiety can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of a drug candidate, ensuring that it reaches its intended target effectively.

In terms of biological activity, 3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has shown promising results in preliminary assays. Research has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antiproliferative activity against various cancer cell lines, making it a potential lead compound for cancer therapy.

The carboxylic acid group in 3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid plays a crucial role in its biological activity. Carboxylic acids are known to form salts with metal ions, which can enhance their solubility and bioavailability. Furthermore, the carboxylic acid group can participate in hydrogen bonding interactions with target proteins, contributing to the compound's binding affinity and selectivity.

The synthesis of 3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid involves several steps, including the formation of the pyrazole ring and the introduction of the bromothiophene substituent. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For instance, one common approach involves the condensation of an appropriate hydrazine derivative with a substituted acyl chloride or ester.

In addition to its potential therapeutic applications, 3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has also been studied for its use as a building block in combinatorial chemistry. The modular nature of this compound allows for easy modification and functionalization, making it a valuable tool for high-throughput screening and drug discovery efforts.

The safety profile of 3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is an important consideration for its development as a therapeutic agent. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in vitro or in animal models. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(5-bromothiophen-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229370-67-4) represents an exciting new addition to the arsenal of bioactive molecules available for medicinal chemistry research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential clinical development.